Cas no 2034229-51-9 (2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide)

2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide structure
2034229-51-9 structure
Product Name:2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
CAS No:2034229-51-9
MF:C14H16F2N4O
MW:294.299849510193
CID:5332087
Update Time:2023-11-21

2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-difluoro-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)benzamide
    • 2,6-difluoro-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]benzamide
    • 2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
    • Inchi: 1S/C14H16F2N4O/c1-9(2)12(8-20-7-6-17-19-20)18-14(21)13-10(15)4-3-5-11(13)16/h3-7,9,12H,8H2,1-2H3,(H,18,21)
    • InChI Key: HGNLLOMIHXBBNY-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(NC(CN1C=CN=N1)C(C)C)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 346
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.8

2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6560-4790-2μmol
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
2μmol
$57.0 2023-09-08
Life Chemicals
F6560-4790-5μmol
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
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$63.0 2023-09-08
Life Chemicals
F6560-4790-10μmol
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
10μmol
$69.0 2023-09-08
Life Chemicals
F6560-4790-20μmol
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
20μmol
$79.0 2023-09-08
Life Chemicals
F6560-4790-1mg
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
1mg
$54.0 2023-09-08
Life Chemicals
F6560-4790-2mg
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
2mg
$59.0 2023-09-08
Life Chemicals
F6560-4790-3mg
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
3mg
$63.0 2023-09-08
Life Chemicals
F6560-4790-4mg
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
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$66.0 2023-09-08
Life Chemicals
F6560-4790-5mg
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
2034229-51-9
5mg
$69.0 2023-09-08
Life Chemicals
F6560-4790-10mg
2,6-difluoro-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]benzamide
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